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Compound of Interest

Compound Name: 2-Methyl-4-pentenoic acid

Cat. No.: B075272

An In-depth Technical Guide to 2-Methyl-4-pentenoic Acid: Discovery and History

Introduction

2-Methyl-4-pentenoic acid, a branched-chain unsaturated carboxylic acid, is a molecule of
significant interest in various scientific and industrial fields. Its unique structural features,
including a chiral center at the second carbon and a terminal double bond, make it a valuable
synthon in organic chemistry and a key component in the biosynthesis of complex natural
products. This technical guide provides a comprehensive overview of the discovery, history,
chemical properties, and synthesis of 2-Methyl-4-pentenoic acid, with a particular focus on its
role in the biosynthesis of the commercially important antiparasitic agents, the avermectins.
This document is intended for researchers, scientists, and professionals in the fields of
chemistry, biochemistry, and drug development.

Physicochemical Properties

The physical and chemical properties of 2-Methyl-4-pentenoic acid are summarized in the
tables below. These data are essential for its handling, characterization, and application in
experimental settings.

Table 1: General and Physical Properties
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Property Value Reference
Molecular Formula CeH1002 [1112]
Molar Mass 114.14 g/mol [3]
Appearance Colorless to light yellow liquid [11[2]
Odor Cheesy, fruity [2][4]
Density 0.949 g/mL at 25 °C [2]
Boiling Point 195 °C [2]
Melting Point Not available
Refractive Index (n2°/D) 1.430 [2]
Solubility Soluble in polar solvents like 1]
water and alcohols
Table 2: Spectroscopic Data
Spectroscopic Technique Key Datal/Features Reference

1H NMR

Spectra available in chemical

databases.

[5]

13C NMR

Spectra available in chemical

databases.

Mass Spectrometry (MS)

Spectra available in chemical

databases.

[6]7]

Infrared (IR) Spectroscopy

Spectra available in chemical

databases.

Historical Discovery and Synthesis

The precise historical details of the initial discovery and synthesis of 2-Methyl-4-pentenoic

acid are not extensively documented in readily available literature. However, early reports of its

synthesis appear in 1980. Two key publications from that year are:
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o K. Ogura, et al., Chemistry Letters, 9, p. 571, 1980.
o T. Hudlicky, et al., Tetrahedron Letters, 21, p. 2181, 1980.

These papers represent the earliest accessible records of the chemical synthesis of this
compound.

A widely recognized and more contemporary method for the asymmetric synthesis of the (R)-
enantiomer of 2-Methyl-4-pentenoic acid utilizes an Evans chiral auxiliary (an oxazolidinone
derivative). This method provides excellent stereocontrol and is a significant advancement in
the synthesis of chiral molecules.

Experimental Protocol: Asymmetric Synthesis of (R)-2-
Methyl-4-pentenoic Acid via Evans Auxiliary

This protocol is a generalized representation of the modern asymmetric synthesis.

Step 1: Acylation of the Chiral Auxiliary The chiral oxazolidinone auxiliary is acylated with
propionyl chloride in the presence of a base, such as triethylamine, to form the corresponding
N-acyloxazolidinone.

Step 2: Asymmetric Alkylation The N-acyloxazolidinone is deprotonated with a strong base,
typically a lithium amide like lithium diisopropylamide (LDA) or sodium bis(trimethylsilyl)amide,
at low temperature (e.g., -78 °C) to form a chiral enolate. This enolate is then reacted with an
allyl halide (e.g., allyl bromide or iodide) to introduce the pentenyl group stereoselectively.

Step 3: Hydrolysis of the Auxiliary The resulting product from the alkylation step is hydrolyzed
using a mild nucleophile, such as lithium hydroperoxide (LIOOH), to cleave the chiral auxiliary
and yield (R)-2-Methyl-4-pentenoic acid. The chiral auxiliary can often be recovered and
reused.

Role in Biosynthesis: The Avermectins

2-Methyl-4-pentenoic acid, in its activated coenzyme A (CoA) thioester form, is a crucial
precursor in the biosynthesis of a class of potent antiparasitic compounds known as
avermectins.[8] Avermectins are produced by the soil bacterium Streptomyces avermitilis. The
biosynthesis of the avermectin backbone is carried out by a large polyketide synthase (PKS)
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enzyme complex. This complex catalyzes the sequential condensation of acyl-CoA units to
build the complex macrolide structure.

The PKS machinery of S. avermitilis can utilize branched-chain acyl-CoAs as starter units.
Specifically, the incorporation of 2-methylbutyryl-CoA, derived from the amino acid isoleucine,
or isobutyryl-CoA, from valine, leads to the production of different avermectin congeners. When
an external supply of a suitable precursor like 2-Methyl-4-pentenoic acid is provided to the
fermentation broth, it can be activated to its CoA thioester and incorporated by the PKS,
leading to the formation of novel avermectin derivatives.[8]

Avermectin Biosynthesis Pathway

Post-PKS Modification
Polyketide Synthase (PKS)

Click to download full resolution via product page

Caption: Biosynthetic pathway of avermectin analogs incorporating 2-Methyl-4-pentenoic acid
as a precursor.

Applications

2-Methyl-4-pentenoic acid and its derivatives have found applications in several areas:
o Flavor and Fragrance: It is used as a flavoring agent, imparting cheesy and fruity notes.[2][4]

» Organic Synthesis: As a chiral building block, the enantiomerically pure forms of 2-Methyl-4-
pentenoic acid are valuable intermediates in the synthesis of complex organic molecules. A
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notable example is its use in the synthesis of the neprilysin inhibitor Sacubitril.[3]

» Biotechnology and Drug Discovery: Its role as a precursor in the biosynthesis of avermectins
opens up possibilities for generating novel and potentially more potent antiparasitic agents
through precursor-directed biosynthesis and metabolic engineering.[8]

Conclusion

2-Methyl-4-pentenoic acid is a fascinating molecule with a rich chemistry and important
biological relevance. While its early history is not prominently documented, its significance in
modern organic synthesis and biotechnology is well-established. The continued exploration of
its properties and applications holds promise for advancements in various scientific disciplines,
from the development of new pharmaceuticals to the creation of novel flavors and fragrances.
This guide has provided a foundational understanding of this important compound, intended to
support the endeavors of researchers and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075272#discovery-and-history-of-2-methyl-4-
pentenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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